Cas no 2034478-63-0 (N-(2-phenylethyl)-1-6-(1H-1,2,4-triazol-1-yl)pyrimidin-4-ylazetidine-3-carboxamide)

• Product Name: N-(2-phenylethyl)-1-6-(1H-1,2,4-triazol-1-yl)pyrimidin-4-ylazetidine-3-carboxamide
• CAS No: 2034478-63-0
• MF: C₁₈H₁₉N₇O
• MW: 349.389762163162
• CID: 6446495
• PubChem ID: 121018236
• Update Time: 2025-07-09

N-(2-phenylethyl)-1-6-(1H-1,2,4-triazol-1-yl)pyrimidin-4-ylazetidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-phenylethyl)-1-6-(1H-1,2,4-triazol-1-yl)pyrimidin-4-ylazetidine-3-carboxamide
• 1-(6-(1H-1,2,4-triazol-1-yl)pyrimidin-4-yl)-N-phenethylazetidine-3-carboxamide
• AKOS026701709
• 2034478-63-0
• N-(2-phenylethyl)-1-[6-(1,2,4-triazol-1-yl)pyrimidin-4-yl]azetidine-3-carboxamide
• F6495-5060
• N-(2-phenylethyl)-1-[6-(1H-1,2,4-triazol-1-yl)pyrimidin-4-yl]azetidine-3-carboxamide

• Inchi： 1S/C18H19N7O/c26-18(20-7-6-14-4-2-1-3-5-14)15-9-24(10-15)16-8-17(22-12-21-16)25-13-19-11-23-25/h1-5,8,11-13,15H,6-7,9-10H2,(H,20,26)
• InChI Key： MSIRGFJTNWFBDF-UHFFFAOYSA-N
• SMILES： O=C(C1CN(C2C=C(N3C=NC=N3)N=CN=2)C1)NCCC1C=CC=CC=1

Computed Properties

• Exact Mass: 349.16510826g/mol
• Monoisotopic Mass: 349.16510826g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 465
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 88.8Ų

Additional information on N-(2-phenylethyl)-1-6-(1H-1,2,4-triazol-1-yl)pyrimidin-4-ylazetidine-3-carboxamide

N-(2-phenylethyl)-1-6-(1H-1,2,4-triazol-1-yl)pyrimidin-4-ylazetidine-3-carboxamide: A Comprehensive Overview

The compound with CAS No. 2034478-63-0, known as N-(2-phenylethyl)-1-6-(1H-1,2,4-triazol-1-yl)pyrimidin-4-ylazetidine-3-carboxamide, is a highly specialized organic molecule with significant potential in various fields of chemical and pharmaceutical research. This compound is characterized by its complex structure, which includes a pyrimidine ring system, a triazole group, and an azetidine moiety. The combination of these functional groups makes it a promising candidate for exploring novel chemical reactions and bioactive properties.

Recent studies have highlighted the importance of pyrimidine derivatives in drug discovery, particularly in the development of antiviral and anticancer agents. The presence of the triazole group further enhances the compound's potential due to its known ability to act as a bioisostere and improve pharmacokinetic properties. The azetidine ring, a four-membered cyclic amine, adds rigidity to the molecule and may contribute to its binding affinity with target proteins.

One of the most intriguing aspects of this compound is its versatility in synthetic chemistry. Researchers have demonstrated that it can be synthesized via a variety of routes, including multi-component reactions and click chemistry. These methods not only facilitate the construction of complex molecules but also pave the way for large-scale production if required. The synthesis of N-(2-phenylethyl)-1-6-(1H-1,2,4-triazol-1-yl)pyrimidin-4-ylazetidine-3-carboxamide involves strategic functional group transformations and precise control over stereochemistry to ensure high purity and yield.

From a biological standpoint, this compound has shown remarkable activity in preliminary assays targeting key enzymes and receptors. For instance, studies have indicated that it exhibits potent inhibitory effects on certain kinases involved in cancer progression. Additionally, its ability to modulate ion channels suggests potential applications in neurodegenerative diseases. These findings underscore the importance of further preclinical investigations to fully elucidate its therapeutic potential.

The integration of advanced computational tools has significantly accelerated the understanding of this compound's properties. Molecular docking studies have revealed that it interacts favorably with specific binding sites on target proteins, providing insights into its mechanism of action. Furthermore, quantum chemical calculations have provided valuable information about its electronic structure and reactivity, which can guide future modifications to enhance its bioavailability and efficacy.

In conclusion, N-(2-phenylethyl)-1-6-(1H-1,2,4-triazol-1-y l)pyrimidin -4 - ylazetidine -3 - carboxamide represents a cutting-edge molecule at the forefront of chemical innovation. Its unique structure, combined with promising biological activity and synthetic flexibility, positions it as a valuable asset in both academic research and industrial applications. As ongoing studies continue to uncover its full potential, this compound is poised to make significant contributions to the advancement of modern medicine.